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Compound of Interest

Compound Name: Z-Ser(Tos)-Ome

Cat. No.: B554270

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and
preparation of Z-Ser(Tos)-OMe solutions. Z-Ser(Tos)-OMe, or N-a-Benzyloxycarbonyl-O-tosyl-
L-serine methyl ester, is a crucial protected amino acid derivative frequently utilized in peptide
synthesis. Its tosyl-protected serine hydroxyl group and Z-protected amino group make it a
valuable building block for introducing serine into peptide chains, particularly in solid-phase
peptide synthesis (SPPS) employing the Fmoc/tBu strategy.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Z-Ser(Tos)-OMe is essential for
its proper handling and use in experimental settings.
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Property Value References
Chemical Formula C19H21NO7S [1]
Molecular Weight 407.44 g/mol [1]

CAS Number 1492-52-0 [11[2]
Appearance White to off-white powder [1]

Soluble in Chloroform,
Dichloromethane (DCM), Ethyl

Solubility _ _ [1]
Acetate, Dimethyl sulfoxide
(DMSO), Acetone.

Storage Temperature 2-8°C, sealed in a dry place. [1]

Solution Preparation Protocols

Accurate preparation of Z-Ser(Tos)-OMe solutions is critical for successful peptide coupling

reactions. The following protocols provide guidance for preparing solutions for use in solid-

phase peptide synthesis.

Stock Solution Preparation (e.g., 0.5 M in DMF)

Materials:

Z-Ser(Tos)-OMe powder

Vortex mixer

Calibrated scale

Appropriate volumetric flask

Procedure:

Anhydrous N,N-Dimethylformamide (DMF), peptide synthesis grade
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Calculation: Determine the required mass of Z-Ser(Tos)-OMe. For example, to prepare 10
mL of a 0.5 M solution:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

o Mass (g) = 0.5 mol/L x 0.010 L x 407.44 g/mol = 2.0372 g

Weighing: Accurately weigh 2.0372 g of Z-Ser(Tos)-OMe powder in a clean, dry weighing
boat.

Dissolution: Transfer the powder to a 10 mL volumetric flask. Add approximately 7-8 mL of
anhydrous DMF.

Mixing: Vortex the solution until the Z-Ser(Tos)-OMe is completely dissolved. Gentle
warming in a water bath (not exceeding 30°C) may be applied if dissolution is slow.

Final Volume Adjustment: Once fully dissolved and at room temperature, carefully add
anhydrous DMF to the 10 mL mark.

Storage: Store the stock solution at 2-8°C in a tightly sealed container, protected from
moisture and light. For long-term storage, aliquoting and freezing at -20°C is recommended
to avoid repeated freeze-thaw cycles.

Preparation of Coupling Solution for SPPS

Materials:

Z-Ser(Tos)-OMe stock solution (e.g., 0.5 M in DMF)
Coupling reagent (e.g., HBTU, HATU)
Base (e.g., N,N-Diisopropylethylamine - DIPEA)

Anhydrous DMF

Procedure:

This protocol is a general guideline for a standard coupling reaction on a 0.1 mmol scale resin.
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e Amino Acid Solution: In a suitable reaction vessel, mix the following:
o Z-Ser(Tos)-OMe stock solution (0.5 M): 1.0 mL (0.5 mmol, 5 equivalents)
o Coupling reagent (e.g., HBTU, 0.5 M in DMF): 0.9 mL (0.45 mmol, 4.5 equivalents)

o Activation: Add DIPEA (2.0 M in NMP or neat): 0.5 mL (1.0 mmol, 10 equivalents) to the
amino acid/coupling reagent mixture.

 Incubation: Allow the mixture to pre-activate for 1-2 minutes at room temperature before
adding to the deprotected resin.

Experimental Workflow and Methodologies

The primary application of Z-Ser(Tos)-OMe is in the stepwise elongation of a peptide chain
during solid-phase peptide synthesis.

Cleavage from Resin
& Side-Chain Deprotection
(e.g., TFA Cocktail)

Final Amino Acid

Peptide Purification
(e.g., RP-HPLC)

Coupling:
———————

Wash Z-Ser(Tos)-OMe Washing
+ Coupling Reagent (DMF)
( ) + Base Next Amino Acid
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Resin Support » Repeat Cycles for
[ PP (e.g., 20% Piperidine in DMF) ]< Pepptide El{mgalwon
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Figure 1. General workflow for Solid-Phase Peptide Synthesis (SPPS) incorporating Z-
Ser(Tos)-OMe.

Protocol for a Single Coupling Cycle in SPPS

This protocol outlines the steps for incorporating a Z-Ser(Tos)-OMe residue into a growing
peptide chain on a solid support.

e Resin Preparation: Start with a resin-bound peptide that has a free N-terminal amine.
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e Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5-10 minutes
to remove the Fmoc protecting group from the N-terminus of the peptide chain. Repeat this
step once.

e Washing: Thoroughly wash the resin with DMF to remove residual piperidine and by-
products.

o Coupling: Add the pre-activated Z-Ser(Tos)-OMe solution (prepared as described above) to
the resin. Agitate the mixture at room temperature for 1-2 hours.

e Monitoring: Perform a ninhydrin (Kaiser) test to monitor the completion of the coupling
reaction. A negative result (yellow beads) indicates a complete reaction.

e Washing: Wash the resin with DMF to remove excess reagents and by-products. The resin is
now ready for the next deprotection and coupling cycle.

Handling and Safety Instructions

Z-Ser(Tos)-OMe, like many laboratory chemicals, requires careful handling to ensure
personnel safety. While a specific, comprehensive Safety Data Sheet (SDS) for Z-Ser(Tos)-
OMe is not readily available, general precautions for handling similar chemical compounds
should be strictly followed.

| : . PPE)

PPE Specification

Gloves Chemical-resistant gloves (e.g., nitrile).[3]

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.[3]

Lab Coat Standard laboratory coat.

Not typically required when handling small

quantities in a well-ventilated area. Use a
Respiratory Protection NIOSH-approved respirator if dusts are

generated or if working in a poorly ventilated

space.
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Handling Procedures

o Work in a well-ventilated area, preferably in a chemical fume hood.[4]

Avoid inhalation of dust.[3]

Avoid contact with skin, eyes, and clothing.[3]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the laboratory.[4]

First Aid Measures

« In case of skin contact: Immediately wash with plenty of soap and water.[4]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing.[4]

If inhaled: Move the person to fresh air.[4]

If swallowed: Rinse mouth with water. Do NOT induce vomiting.[4]

In all cases of exposure, seek medical attention if symptoms persist.[4]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3]
Keep away from incompatible materials such as strong oxidizing agents.

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Do not allow the product to enter drains.[3]
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Figure 2. Key handling precautions for Z-Ser(Tos)-OMe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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